ethyl 2-(2-((6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(furan-2-yl)thiophene-3-carboxylate

• IUPAC Name: ethyl 4-(furan-2-yl)-2-[[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C22H19N3O4S3/c1-2-28-22(27)18-13(14-6-4-8-29-14)9-30-21(18)25-16(26)10-31-19-17-12-5-3-7-15(12)32-20(17)24-11-23-19/h4,6,8-9,11H,2-3,5,7,10H2,1H3,(H,25,26)
• InChI Key: ODLPASXALQVKRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CO2)NC(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
• Molecular Formula: C22H19N3O4S3
• Molecular Weight: 485.6 g/mol

Description

Ethyl 2-(2-((6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(furan-2-yl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H19N3O4S3 and its molecular weight is 485.59. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(2-((6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(furan-2-yl)thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(2-((6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetamido)-4-(furan-2-yl)thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Synthetic Applications

The synthesis of heterocyclic compounds is a crucial area of research in organic chemistry, offering valuable insights into novel therapeutic agents and materials. For example, the work by Soth, Farnierz, and Paulmier (1978) on heterocyclic series demonstrates the synthesis of furo-, thieno-, and selenolo[2,3-b]- and [3,2-b]pyrroles through reactions involving ethyl azidoacetate and monoaldehydes of furan, thiophene, and seleno-phene, highlighting the compound's relevance in synthesizing novel heterocyclic structures Recherches en série hétérocyclique. XXIX. Sur des voies d'accès à des thiéno, sélénolo, furo et pyrrolopyrroles.

Antimicrobial Activity

Compounds structurally related to the query molecule have been explored for their antimicrobial properties. For instance, the study by Ravindra, Vagdevi, and Vaidya (2008) on the synthesis of novel naphtho[2,1-b]furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones and their antimicrobial activity provides an example of how modifications in the thiophene and pyrimidine rings can lead to potential antimicrobial agents. This suggests potential research avenues for the compound in developing new antimicrobial agents Synthesis and antimicrobial activity of novel naphtho(2,1-b)furo-5H- (3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones.

Anticancer Activity

The investigation of heterocyclic compounds for anticancer activity is another significant area of scientific research. Gad et al. (2020) explored the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its derivatives, demonstrating promising anticancer activity against breast cancer cells. This research suggests that structurally similar compounds, including the one , may hold potential for the development of new anticancer agents Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation.